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Chemical Profile and Environmental Fate

The following table summarizes the key identifiers and environmental behavior of benodanil.

Property

Description / Value

Chemical Class

Status

Mode of Action

Soil DTso (Persistence)

Water Solubility

Log P (Partition
Coefficient)

GUS (Groundwater
Ubiquity Score)

Anilide fungicide; SDHI (Succinate Dehydrogenase Inhibitor) [1] [2]
Obsolete (not approved for use in the EU) [1]

Systemic inhibitor of mitochondrial complex Il (succinate dehydrogenase)
in the fungal electron transport chain [1]

25 days (Non-persistent) [1]
20 mg/L @ 20°C, pH 7 (Moderate) [1]

3.72 (High) [1]

1.63 (Low leachability) [1]
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Environmental Impact and Ecotoxicity Comparison

This table compares the aquatic ecotoxicity of benodanil with other related SDHI fungicides, based on a
2025 risk assessment study. The data represents acute toxicity values (LC/ECso in pg/L) for various aquatic

species [2].

Fungicide Fish Daphnid Green Algae Acute Toxicity Classification
Benodanil >10,000 >10,000 1.21-8.40 High toxicity to green algae
Mg/L Mg/L Mg/L
Flutolanil (FLUT) 570 ug/L 410 ug/L 1.30 pg/L Acute toxicity to all three
groups
Mepronil (MPN) 550 ug/L 480 ug/L 0.47 ug/L Acute toxicity to all three
groups
Carboxin >10,000 >10,000 49.00 pg/L Toxic to green algae
(CARB) Mo/l Mg/l
Fenfuram (FEN) >10,000 >10,000 660.00 pg/L Toxic to green algae
Mg/L Mg/L

Key implications from the data:

¢ Specific Toxicity to Primary Producers: Benodanil shows high toxicity specifically to green algae,
which are crucial primary producers in aquatic ecosystems. This could potentially disrupt the base of
the food web [2].

e Comparative Toxicity Profile: While benodanil is highly toxic to algae, its toxicity to fish and
daphnids is lower than that of flutolanil and mepronil, which are acutely toxic to all three organism
groups [2].

Experimental Data and Protocols

For researchers, understanding the methodologies behind the data is critical. Here are protocols related to the

cited ecotoxicity and toxicogenomics studies.
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Ecotoxicity Testing (Aquatic Organisms)

The comparative toxicity data for aquatic species is typically generated following standardized test

guidelines [2]:

e Test Organisms: Fish (e.g., Oncorhynchus mykiss), Daphnids (e.g., Daphnia magna), and Green
Algae (e.g., Raphidocelis subcapitata).

e Exposure Regime: Static or semi-static systems with controlled temperature, pH, and light cycles.

e Duration: Acute tests generally last 48 to 96 hours for fish and daphnids, and 72 to 96 hours for
algae.

¢ Endpoint Measurement: The LCso (Lethal Concentration for 50% of population) is determined for
fish and daphnids. The ECso (Effect Concentration for 50% inhibition) is determined for algal growth
rate or biomass.

Toxicogenomics in Zebrafish Embryos

A 2025 study investigated the developmental toxicity and transcriptomic profiles of benodanil and other

agrichemicals in zebrafish [3] [4]:

e Organism: Tropical 5D wild-type zebrafish (Danio rerio).

e Exposure Protocol: Dechorionated embryos were statically exposed to benodanil from 6 hours
post-fertilization (hpf) until 120 hpf. The concentration used for transcriptomic analysis was 8 puM,
which represented the ECse (Effective Concentration causing malformations in 56% of animals) [3]
[4].

e Data Collection:

o Phenotypic Assessment: Morphological outcomes (yolk sac edema, craniofacial
malformations, axis abnormalities) were assessed at 120 hpf.

o Transcriptomic Profiling: For gene expression analysis, zebrafish were sampled at 48 hpf,
prior to the onset of major morphological effects. RNA sequencing was performed to identify
differentially expressed genes (DEGS) [3] [4].

¢ Key Findings: Exposure to benodanil resulted in a unigue transcriptomic signature, with gene
expression changes converging on shared biological pathways such as neurodevelopment and
cytoskeletal organization [3].

Mechanisms and Pathways
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The mode of action and assessment workflow for benodanil's environmental impact can be visualized as

follows.

(Fungal Mitochondrior)

Inhibits Complex II (SDH)

Disrupts Electron Transport Chain

Fungal Cell Death

Click to download full resolution via product page

Diagram 1: Fungicidal Mechanism of Benodanil. Benodanil acts systemically to inhibit succinate
dehydrogenase (SDH), a key enzyme in mitochondrial Complex II, disrupting cellular energy production and
leading to fungal death [1].
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Diagram 2: Environmental Impact Assessment Workflow. This framework outlines the key phases for

evaluating the environmental impact of fungicides like benodanil, integrating fate, exposure, and hazard
data [1] [2] [3].

Key Insights for Researchers

e Obsolete Status with Lasting Relevance: While benodanil is obsolete, it remains a subject of
study as a representative SDHI fungicide for understanding the environmental behavior and non-
target effects of this chemical class [1] [2].

¢ Modern Assessment Techniques: Current research employs advanced tools like transcriptomics in
zebrafish models to uncover sublethal and developmental toxicity mechanisms that traditional tests
might miss, providing a systems-level view of biological impacts [3] [4].

e Consideration of Transformation Products: A critical frontier in ecological risk assessment is
understanding the formation and toxicity of transformation products (TPs). While data for benodanil's
TPs is limited, studies show that some fungicide TPs can be more persistent and toxic than their
parent compounds, meriting further investigation [2] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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